Cas no 2308480-95-5 ((4S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5,5-trifluoropentanoic acid)

• Product Name: (4S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5,5-trifluoropentanoic acid
• CAS No: 2308480-95-5
• MF: C₂₅H₂₇F₃N₂O₅
• MW: 492.48749756813
• CID: 6284072
• PubChem ID: 165544062
• Update Time: 2025-05-23

(4S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5,5-trifluoropentanoic acid Chemical and Physical Properties

Names and Identifiers

• (4S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5,5-trifluoropentanoic acid
• 2308480-95-5
• (4S)-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5,5,5-trifluoropentanoic acid
• EN300-1513161

• Inchi： 1S/C25H27F3N2O5/c1-2-7-20(23(33)30-21(25(26,27)28)12-13-22(31)32)29-24(34)35-14-19-17-10-5-3-8-15(17)16-9-4-6-11-18(16)19/h3-6,8-11,19-21H,2,7,12-14H2,1H3,(H,29,34)(H,30,33)(H,31,32)/t20?,21-/m0/s1
• InChI Key： ROSAHZNUBVKVNG-LBAQZLPGSA-N
• SMILES： FC([C@H](CCC(=O)O)NC(C(CCC)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 492.18720645g/mol
• Monoisotopic Mass: 492.18720645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on (4S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5,5-trifluoropentanoic acid

Recent Advances in the Study of (4S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5,5-trifluoropentanoic acid (CAS: 2308480-95-5)

The compound (4S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5,5-trifluoropentanoic acid (CAS: 2308480-95-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoropentanoic acid moiety and fluorenylmethoxycarbonyl (Fmoc) protecting group, is being explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. Recent studies have focused on its role as a versatile building block in the development of novel bioactive compounds.

One of the key areas of research involves the use of this compound in solid-phase peptide synthesis (SPPS). The Fmoc group is widely recognized for its utility in protecting amino acids during peptide assembly, and the trifluoropentanoic acid segment introduces enhanced stability and bioavailability to the resulting peptides. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit improved resistance to enzymatic degradation, making them promising candidates for the development of peptide-based therapeutics.

Another notable application of (4S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5,5-trifluoropentanoic acid is in the design of prodrugs. Researchers have leveraged its structural features to create prodrugs that can be selectively activated in target tissues, thereby minimizing off-target effects. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters highlighted its use in the synthesis of tumor-targeting prodrugs, which showed enhanced efficacy and reduced toxicity in preclinical models.

In addition to its applications in peptide synthesis and prodrug design, this compound has also been investigated for its potential in chemical biology tools. Its ability to incorporate fluorine atoms into biomolecules makes it valuable for ¹⁹F NMR studies, enabling researchers to probe protein-ligand interactions with high sensitivity. A 2022 publication in Chemical Communications detailed its use in the development of fluorine-labeled probes for studying enzyme mechanisms.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of (4S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5,5-trifluoropentanoic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as reported in a 2023 Organic Process Research & Development article. These advancements are critical for ensuring the compound's availability for further research and potential clinical applications.

In conclusion, (4S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5,5-trifluoropentanoic acid (CAS: 2308480-95-5) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span peptide synthesis, prodrug design, and chemical probes, with ongoing studies aimed at overcoming synthetic challenges and expanding its utility. As research progresses, this compound is poised to play an increasingly important role in the development of next-generation therapeutics and diagnostic tools.